Cas no 1694-20-8 (4-Nitrostilbene)

• Product Name: 4-Nitrostilbene
• CAS No: 1694-20-8
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 158618
• PubChem ID: 87573871
• Update Time: 2025-04-19

4-Nitrostilbene Chemical and Physical Properties

Names and Identifiers

• (E)-1-Nitro-4-styrylbenzene
• trans-4-Nitrostilbene
• Benzene,1-nitro-4-[(1E)-2-phenylethenyl]-
• 4-Nitrostilbene, trans
• 4-Nitro-trans-stilbene
• Benzene, 1-nitro-4-(2-phenylethenyl)-, (E)-
• Stilbene, 4-nitro-, (E)-
• trans-4-Mononitrostilbene
• trans-p-Nitrostilbene
• Nsc 66821
• Ccris 8463
• Brn 1311157
• (E)-4-Nitrostilbene
• 1-NITRO-4-((E)-STYRYL)-BENZENE
• (E)-1-Nitro-4-(2-phenylethenyl)benzene
• 4-Nitrostilbene
• p-Nitrostilbene
• 4-Nitrostilben
• Stilbene, 4-nitro-
• 1-Nitro-4-[(E)-2-phenylethenyl]benzene
• 1-Nitro-4-styryl-benzene
• Benzene, 1-nitro-4-(2-phenylethenyl)-
• 3W1GSV923H
• ZISCOWXWCHUSMH-VOTSOKGWSA-N
• 1-nitro-4-[(E)-2-phenylvinyl]benzene
• 1-nitro-4-(2-
• AKOS002792504
• LMPK13090020
• 1-nitro-4-(2-phenylethenyl)benzene
• CHEMBL355211
• NS00049206
• 1-nitro-4-styrylbenzene
• MFCD00053614
• cis-p-Nitrostilbene
• 1-nitro-4-[(1E)-2-phenylethenyl]benzene
• (Z)-4-Nitrostilbene
• NSC66821
• DTXSID801314725
• 4-Nitrostilben [German]
• NSC-66821
• UNII-3W1GSV923H
• N0549
• CHEBI:377106
• NSC-53390
• NSC53390
• .BETA.-(4-NITROPHENYL)STYRENE
• 1-PHENYL-2-(4-NITROPHENYL)ETHENE
• benzene, 1-nitro-4-[(E)-2-phenylethenyl]-
• NSC-141579
• beta-(4-Nitrophenyl)styrene
• NSC 141579
• WLN: WNR D1U1R
• SCHEMBL1405432
• 4003-94-5
• EINECS 223-653-5
• Q27105156
• CCRIS 1664
• NCGC00342619-01
• AB01333700-02
• A873499
• NSC141579
• AKOS015965834
• 1694-20-8
• BS-23275
• 1-Nitro-4-[(E)-2-phenylethenyl]benzene #
• NITROSTILBENE, 4-
• CS-0210321
• STK523960

• MDL： MFCD00053614
• Inchi： 1S/C14H11NO2/c16-15(17)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H/b7-6+
• InChI Key： ZISCOWXWCHUSMH-VOTSOKGWSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)/C=C/C1C=CC=CC=1)=O
• BRN： 1311157

Computed Properties

• Exact Mass: 225.07903
• Monoisotopic Mass: 225.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.1508 (rough estimate)
• Melting Point: 155.0 to 159.0 deg-C
• Boiling Point: 366.75°C (rough estimate)
• Flash Point: 153.5±13.7 °C
• Refractive Index: 1.5780 (estimate)
• PSA: 43.14
• LogP: 4.28840
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Nitrostilbene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• RTECS：WJ6950050
• Storage Condition：4° CStore…,-4℃Store…Better